![molecular formula C24H26N4O4 B2633364 6-(2,5-dimethoxyphenyl)-2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one CAS No. 899968-25-3](/img/structure/B2633364.png)
6-(2,5-dimethoxyphenyl)-2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(2,5-dimethoxyphenyl)-2-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C24H26N4O4 and its molecular weight is 434.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Acetylcholinesterase and Butyrylcholinesterase Inhibitory Activities
Ozçelik et al. (2010) synthesized novel derivatives of 3(2H)-pyridazinone, which demonstrated significant inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These derivatives, particularly the compound 6-[4-(3-Trifluoromethylphenyl)-piperazine]-3(2H)-pyridazinone-2-yl propionate, showed inhibitory activities comparable to galantamine, a known AChE inhibitor. This suggests potential applications in treating conditions like Alzheimer's disease, where AChE and BChE inhibition can be beneficial (Ozçelik et al., 2010).
2. Anticonvulsant Activity
Kamiński et al. (2011) explored the anticonvulsant properties of new derivatives of 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones. These compounds exhibited significant effectiveness in various seizure models, including the 6-Hz psychomotor seizure test. This indicates the potential of these derivatives in the development of new anticonvulsant drugs (Kamiński et al., 2011).
3. Analgesic and Anti-inflammatory Activity
Duendar et al. (2007) synthesized arylpiperazine derivatives of ethyl (6-substituted-3(2H)-pyridazinone-2-yl)acetate and tested their analgesic and anti-inflammatory activities. These derivatives showed promising results in in vivo tests for pain and inflammation, suggesting potential applications in the development of new non-steroidal anti-inflammatory drugs (NSAIDs) (Duendar et al., 2007).
4. Anticancer and Antiangiogenic Agents
Kamble et al. (2015) synthesized a series of pyridazin-3(2H)-one derivatives and tested them for anticancer and antiangiogenic activities. Some of these compounds showed inhibitory activities against human cancer cell lines and potent antiangiogenic activity against proangiogenic cytokines involved in tumor progression, suggesting their potential as anticancer agents (Kamble et al., 2015).
5. Antimicrobial Activities
Elewa et al. (2021) reported the synthesis of new pyridine derivatives from 2,3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl)pyridine-3-carbonitrile and evaluated their antibacterial and antitumor activities. These new compounds revealed potential as antimicrobial agents (Elewa et al., 2021).
properties
IUPAC Name |
6-(2,5-dimethoxyphenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O4/c1-31-19-8-10-22(32-2)20(16-19)21-9-11-23(29)28(25-21)17-24(30)27-14-12-26(13-15-27)18-6-4-3-5-7-18/h3-11,16H,12-15,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBMCHXDLTNMPKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC(=O)N3CCN(CC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.